Cas no 1805293-65-5 (Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805293-65-5
• MF: C₁₀H₇F₅N₂O₅
• MW: 330.165000200272
• CID: 4841920
• Update Time: 2025-05-23

Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5N2O5/c1-2-21-9(18)5-6(8(11)12)16-3-4(7(5)17(19)20)22-10(13,14)15/h3,8H,2H2,1H3
• InChI Key： MEBLELBXCLMIIE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805293-65-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number CAS No. 1805293-65-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of both difluoromethyl and trifluoromethoxy substituents, contribute to its versatility and utility in drug development.

The significance of Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate lies in its ability to enhance the pharmacokinetic properties of drug candidates. The difluoromethyl group, known for its metabolic stability and lipophilicity, improves the bioavailability of pharmaceuticals, while the trifluoromethoxy group contributes to binding affinity and selectivity. These attributes make it an invaluable building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, cancer, and infectious diseases. Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate has emerged as a key intermediate in several promising drug candidates. For instance, studies have demonstrated its role in synthesizing novel kinase inhibitors that target aberrant signaling pathways in cancer cells. The compound's ability to modulate enzyme activity while maintaining high selectivity has made it a focal point in oncology research.

The pharmaceutical industry has also explored the use of Ethyl 2-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate in the development of antiviral agents. Recent advancements in medicinal chemistry have highlighted its potential in designing molecules that inhibit viral proteases and polymerases. The structural rigidity provided by the pyridine core, combined with the electron-withdrawing effects of the nitro and ester groups, enhances the compound's interaction with biological targets, making it an effective scaffold for antiviral drug discovery.

difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate has shown promise in neurodegenerative disease research. Its unique chemical properties allow for the development of cholinesterase inhibitors and other neuroprotective agents. Research indicates that compounds incorporating this intermediate exhibit improved efficacy and reduced side effects compared to traditional therapeutics. This has sparked interest among academic institutions and pharmaceutical companies alike. difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also open doors for further functionalization, enabling the creation of a diverse library of derivatives. difluoromethyl)-4-nitro-5-(trifluoromethoxy strong>)pyridine-3-carboxylate is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile applications make it indispensable for researchers developing cutting-edge therapeutics. As scientific understanding advances, this compound will continue to play a pivotal role in addressing some of the most pressing health challenges faced by society today.